Cas no 1105225-24-8 (N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 1105225-24-8
• MF: C₁₆H₁₈N₆O
• MW: 310.35372209549
• CID: 5912031
• PubChem ID: 30859429
• Update Time: 2025-06-13

N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• F5325-0185
• AKOS005655370
• N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CCG-335326
• SR-01000922317
• SR-01000922317-1
• 1105225-24-8
• N-(4-methoxyphenyl)-6-pyrrolidin-1-yl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C16H18N6O/c1-23-12-6-4-11(5-7-12)18-14-13-10-17-21-15(13)20-16(19-14)22-8-2-3-9-22/h4-7,10H,2-3,8-9H2,1H3,(H2,17,18,19,20,21)
• InChI Key： MVECTOJFBZOLSC-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC(NC2=CC=C(OC)C=C2)=C2C=NNC2=N1

Computed Properties

• Exact Mass: 310.15420922g/mol
• Monoisotopic Mass: 310.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1105225-24-8)

N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1105225-24-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a pyrrolidin-1-yl group and a 4-methoxyphenyl moiety in its structure enhances its pharmacological profile, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in targeted cancer therapies and autoimmune disease treatments. N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been explored for its potential role in modulating key signaling pathways, such as the JAK-STAT pathway, which is critical in inflammation and oncogenesis. Researchers are particularly interested in its structure-activity relationship (SAR), as subtle modifications to its core scaffold could yield compounds with improved efficacy and selectivity.

The synthesis of N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions, including cyclocondensation and nucleophilic substitution. Its CAS No. 1105225-24-8 serves as a unique identifier in chemical databases, facilitating its procurement and study. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reliable results in preclinical studies.

One of the trending topics in medicinal chemistry is the development of selective kinase inhibitors with minimal off-target effects. N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has shown promise in this regard, with preliminary studies indicating its ability to selectively inhibit certain kinases involved in cell proliferation. This aligns with the growing focus on personalized medicine, where tailored therapies are designed based on individual genetic and molecular profiles.

Another area of interest is the compound's potential application in neurodegenerative disease research. The pyrrolidine ring in its structure is a common pharmacophore in drugs targeting the central nervous system (CNS), raising questions about its blood-brain barrier permeability and neuroprotective effects. Researchers are investigating whether this compound could be repurposed for conditions like Alzheimer's or Parkinson's disease, leveraging its unique chemical properties.

From a commercial perspective, N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is available through specialized chemical suppliers, often listed under its CAS No. 1105225-24-8. Its pricing and availability are influenced by factors such as synthesis complexity, demand from academic and industrial labs, and regulatory requirements. Companies engaged in high-throughput screening (HTS) and fragment-based drug design frequently include this compound in their libraries to explore new therapeutic avenues.

In summary, N-(4-methoxyphenyl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1105225-24-8) represents a versatile and promising candidate in modern drug discovery. Its structural features, combined with its potential applications in oncology, immunology, and neurology, make it a valuable tool for researchers aiming to address unmet medical needs. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative therapies in the years to come.